Cas no 616-16-0 ((R)-2-Methylbutanol)

• Product Name: (R)-2-Methylbutanol
• CAS No: 616-16-0
• MF: C₅H₁₂O
• MW: 88.15
• MDL: MFCD00067263
• CID: 38956
• PubChem ID: 637572
• Update Time: 2024-10-28

(R)-2-Methylbutanol Chemical and Physical Properties

Names and Identifiers

• (R)-2-Methylbutanol
• (+)-2-Methyl-1-butanol
• (R)-(+)-2-Methyl-1-butanol
• (+)-(R)-2-Methyl-1-butanol
• (+)(R)-2-methylbutan-1-ol
• (R)-(-)-2-methyl-1-butanol
• (R)-(+)-2-methylbutan-1-ol
• (R)-(+)-2-Methylbutanol
• 2-Methyl-1-butanol, (+)-
• 2R-Methylbutan-1-ol
• AC1LCUIB
• CHEBI:50624
• R-(+)-2-methyl-1-butanol
• UNII-1O91KQ00JS
• 2-Methyl-1-butanol (+)-form [MI]
• (2R)-2-methylbutan-1-ol
• DTXSID901044400
• EN300-218251
• MFCD00067263
• (R)-2-methylbutan-1-ol
• AKOS006274108
• LMFA05000102
• 1O91KQ00JS
• 616-16-0
• QPRQEDXDYOZYLA-RXMQYKEDSA-N
• Q27122154

• MDL： MFCD00067263
• Inchi： 1S/C5H12O/c1-3-5(2)4-6/h5-6H,3-4H2,1-2H3/t5-/m1/s1
• InChI Key： QPRQEDXDYOZYLA-RXMQYKEDSA-N
• SMILES： CC[C@@H](C)CO

Computed Properties

• Exact Mass: 88.08886
• Monoisotopic Mass: 88.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 27.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.809
• Boiling Point: 129 ºC
• Flash Point: 43 ºC
• Refractive Index: 1.4037
• PSA: 20.23
• LogP: 1.02480
• FEMA: 3998

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether